Cas no 402944-72-3 (5-Benzoimidazol-1-yl-5-oxo-pentanoic acid)

• Product Name: 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
• CAS No: 402944-72-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 1073610
• PubChem ID: 808727
• Update Time: 2025-04-20

5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
• 5-benzimidazolyl-5-oxopentanoic acid
• AC1LFTS0
• CTK7J3276
• HMS1676O05
• MolPort-000-366-390
• Oprea1_395346
• Oprea1_425852
• STOCK3S-51155
• DTXSID40355607
• 402944-72-3
• 5-(1H-benzo[d]imidazol-1-yl)-5-oxopentanoicacid
• 5-(1H-benzimidazol-1-yl)-5-oxopentanoic acid
• 5-(1H-benzo[d]imidazol-1-yl)-5-oxopentanoic acid
• STK726989
• CS-0119603
• F0852-0034
• AKOS000301381
• 5-(benzimidazol-1-yl)-5-oxopentanoic acid

• MDL： MFCD02634635
• Inchi： 1S/C12H12N2O3/c15-11(6-3-7-12(16)17)14-8-13-9-4-1-2-5-10(9)14/h1-2,4-5,8H,3,6-7H2,(H,16,17)
• InChI Key： VOYKMDQXONQYLM-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2Ų

5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles